1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one

• Molecular Formula: C9H6F3IO
• Molecular Weight: 314.04 g/mol
• IUPAC Name: 1-[2-iodo-4-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C9H6F3IO/c1-5(14)7-3-2-6(4-8(7)13)9(10,11)12/h2-4H,1H3
• InChI Key: KDNAIZBSNMTDGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)C(F)(F)F)I

Description

1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one is an organic compound with the molecular formula C9H6F3IO and a molecular weight of 314.04 g/mol . This compound is characterized by the presence of an iodo group and a trifluoromethyl group attached to a phenyl ring, along with an ethanone moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one typically involves the iodination of a trifluoromethyl-substituted acetophenone derivative. One common method includes the reaction of 1-(4-(trifluoromethyl)phenyl)ethan-1-one with iodine and a suitable oxidizing agent under controlled conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one undergoes various chemical reactions, including:

Nucleophilic Substitution Reactions: The iodo group can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The ethanone moiety can be oxidized or reduced to form corresponding carboxylic acids or alcohols.

Coupling Reactions: The compound can participate in coupling reactions to form more complex molecules.

Common reagents used in these reactions include bases, acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one is utilized in several scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological pathways and mechanisms due to its ability to interact with various biomolecules.

Medicine: Research into potential pharmaceutical applications, including drug development, leverages its unique chemical properties.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one exerts its effects involves its interaction with molecular targets through its iodo and trifluoromethyl groups. These interactions can influence various biochemical pathways, leading to specific biological effects . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one can be compared with other similar compounds such as:

• 1-(4-(trifluoromethyl)phenyl)ethan-1-one
• 1-(2-(trifluoromethyl)phenyl)ethan-1-one

These compounds share similar structural features but differ in the position of the trifluoromethyl group or the presence of other substituents. The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.